Cas no 1538190-06-5 (3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile
• CAS No: 1538190-06-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 6218430
• PubChem ID: 79118595
• Update Time: 2025-05-26

3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile
• CS-0305631
• AKOS017669480
• 1538190-06-5
• 3-(8-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxypropanenitrile
• EN300-1912018

• Inchi： 1S/C11H10BrNO3/c12-8-5-7(9(14)1-2-13)6-10-11(8)16-4-3-15-10/h5-6,9,14H,1,3-4H2
• InChI Key： CLXQEGFAYWEHKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)C(CC#N)O

Computed Properties

• Exact Mass: 282.98441g/mol
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile

3-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-3-Hydroxypropanenitrile: A Comprehensive Overview

The compound with CAS No. 1538190-06-5, known as 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising biological properties. The molecule consists of a benzodioxin core, a bromo substituent, and a hydroxypropanenitrile group, making it a versatile compound for further exploration.

Recent studies have highlighted the importance of benzodioxin derivatives in drug discovery and material science. The benzodioxin ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for synthesizing bioactive compounds. The presence of the bromo group in this molecule adds another layer of functionality, enabling further chemical modifications and enhancing its potential as a precursor for more complex structures.

The hydroxypropanenitrile group attached to the benzodioxin core introduces hydrophilic properties to the molecule, which can be advantageous in certain applications such as drug delivery systems or as intermediates in organic synthesis. This functional group also provides opportunities for further derivatization, allowing researchers to tailor the compound's properties for specific purposes.

From a synthetic perspective, the preparation of 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile involves a series of carefully designed reactions. The synthesis typically begins with the formation of the benzodioxin ring system through oxidative coupling or other cyclization techniques. The introduction of the bromo substituent is then achieved via electrophilic substitution or other bromination methods. Finally, the hydroxypropanenitrile group is incorporated through nucleophilic addition or similar reactions.

Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions and improve yields. These developments underscore the growing interest in sustainable practices within the chemical industry.

In terms of biological activity, preliminary studies suggest that 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile exhibits potential as an antimicrobial agent. The bromo substituent is known to contribute to antibacterial properties, while the hydroxypropanenitrile group may enhance solubility and bioavailability. Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

The compound's structural versatility also makes it a promising candidate for use in materials science. Its aromatic ring system and functional groups could be exploited in the development of advanced materials such as polymers or sensors. Additionally, its ability to undergo various chemical transformations opens up possibilities for its use in electronic devices or energy storage systems.

In conclusion, 3-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. With ongoing advancements in synthetic methods and biological studies, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.